Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-10(5-8-13)6-9-14/h9-10H,4-8H2,1-3H3
• InChI Key: PSRHRFNKESVOEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC=O
• Molecular Formula: C12H21NO3
• DSSTOX Substance ID: DTXSID80438584
• Molecular Weight: 227.30 g/mol
• CAS RN: 142374-19-4

Description

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate, also known as TBOC, is an organic compound with a wide range of applications in the scientific research field. This compound is a versatile intermediate in the synthesis of various compounds, and is used in the synthesis of drugs, agrochemicals, and other compounds of interest. TBOC is also a useful reagent for the preparation of a variety of organic compounds, such as amines, carboxylic acids, and esters.

Scientific Research Applications

Synthetic Routes and Chemical Applications

• Graphical Synthetic Routes of Vandetanib : A study summarized existing synthetic routes of vandetanib, highlighting the use of tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate in the process. This approach was shown to yield higher commercial value in manufacturing scale, demonstrating the compound's significance in the synthesis of pharmaceuticals (Mi, 2015).

Antioxidant Properties and Environmental Applications

• Synthetic Phenolic Antioxidants : Research on synthetic phenolic antioxidants (SPAs) explores their widespread use and environmental impact, including compounds like 2,6-di-tert-butyl-4-methylphenol (BHT) which shares structural similarities with tert-butyl derivatives. This study provides insights into the occurrence, human exposure, and potential toxicity of SPAs, underscoring the need for future studies to develop SPAs with lower toxicity (Liu & Mabury, 2020).

Environmental Degradation and Pollution Control

• Decomposition of Methyl Tert-Butyl Ether (MTBE) : Research involving the decomposition of MTBE, a compound related to tert-butyl derivatives, highlights the application of cold plasma reactors. This study indicates the potential of using advanced oxidation processes for the degradation of environmental pollutants, suggesting a pathway for the application of similar tert-butyl compounds in pollution control (Hsieh et al., 2011).

Biodegradation and Fate in Environmental Systems

• Biodegradation and Fate of Ethyl Tert-Butyl Ether (ETBE) : A review on the biodegradation and fate of ETBE, another tert-butyl compound, in soil and groundwater, highlights the microbial degradation pathways and identifies microorganisms capable of degrading ETBE. This study reflects on the environmental persistence and potential remediation strategies for tert-butyl compounds, indicating broader implications for related chemicals (Thornton et al., 2020).

Safety and Hazards

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if skin irritation or eye irritation persists.

Future Directions

While specific future directions for Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate are not available, it’s worth noting that similar compounds are continually being explored for their potential applications in the synthesis of various organic compounds. As our understanding of organic chemistry continues to grow, it’s likely that new uses for these types of compounds will continue to be discovered.

Mechanism of Action

Target of Action

It’s known to be used as a reactant in the synthesis of various compounds , which suggests that its targets could vary depending on the specific reaction it’s involved in.

Mode of Action

It’s primarily used as a reactant in chemical reactions , and its interaction with its targets would depend on the specific reaction conditions and the other reactants present.

Biochemical Pathways

As a reactant in chemical synthesis , it’s likely involved in various biochemical pathways depending on the specific compounds it’s used to synthesize.

Result of Action

As a reactant in chemical synthesis , its effects would be determined by the properties of the specific compounds it’s used to synthesize.

Synthesis routes and methods I

Procedure details

Periodinane (36.1 g, 85.2 mmol) was added to 4-(2-hydroxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester (15.0 g, 65.5 mmol) in CH2Cl2 (230 mL) and stirred for 90 min. Diethyl ether (560 ml) was added and precipitates were removed by extraction with 10% Na2S2O3/saturated NaHCO3 (1:1, 350 mL). The organic layer was washed with 0.5 M NaOH solution and brine. The organic phase was dried and concentrated under reduced pressure to yield 4-(2-Oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester (8.50 g, 57%).

Synthesis routes and methods II

Procedure details

A solution of CH2Cl2 (200 mL) was treated with pyridiniumchlorochromate (PCC) (6.7 g, 0.031 mol) for five minutes. Solid NaOAc (2.55 g, 0.031 mol) and 4Å molecular sieves were added, followed by a solution of 4-1 (4.75 g, 0.02 mol) in CH2Cl2 (50 mL). The reaction was stirred for 3 h, diluted with 400 mL of Et2O, and filtered through a pad of silica gel. The silica gel was washed with 1 L of Et2O and 0.5 L of 1:1 Et2O/CHCl3. The organic solutions were combined, concentrated to give a greenish oil which was filtered through another pad of silica gel, eluting with 1.2 L of Et2O. The filtrate was concentrated to give 4-2 as a yellow oil. 1H NMR (300 MHz, CDCl3) δ 9.77 (s, 1H), 4.08 (bd, 2H), 2.7 (bt, 2H), 2.37 (dd, 2H), 2.03 (m, 1H), 1.7 (bd, 2H), 1.42 (s, 9H), 1.2 (m, 2H). ##STR32## Methyl 2-(S)-benzyloxycarbonylamino-3-aminopropionate hydrochloride (5-2)

Synthesis routes and methods III

Procedure details

A solution of oxalyl chloride (1.23 mL, 14.1 mmol) in methylene chloride (50 mL) was cooled to −78° C. DMSO (2.0 mL, 28.3 mmol), was added slowly via syringe. After 10 min, 4-(2-hydroxyeth-1-yl)-1-t-butoxycarbonylpiperidine (2.7 g, 11.8 mmol) in methylene chloride (15 mL) was added. The cold mixture was stirred for an additional 20 min then TEA (8.2 mL, 59 mmol) was added. The mixture was warmed to rt and stirred for 1.5 h, then diluted with methylene chloride (300 mL). The organic phase was washed with 1M sodium hydroxide, dried over sodium sulfate and concentrated. FC (125 g silica, 2.5/1 hexanes/ethyl acetate) afforded the title compound (2.25 g).

Synthesis routes and methods IV

Procedure details

To a solution of tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate (0.6 g, 2.6 mmol) in dichloromethane (30 mL) was added Dess-Martin-periodinane (1.2 g, 2.8 mmol), and the mixture was stirred at room temperature for 90 min. A 10% aqueous solution of sodium thiosulfate (15 mL) was added followed by saturated sodium bicarbonate (15 mL), and the biphasic mixture was stirred at room temperature for 1 h. The layers were separated, the aqueous layer was extracted twice with dichloromethane. The combined organic layers were washed with saturated sodium bicarbonate, and brine, dried over sodium sulfate, filtered and concentrated to afford tert-butyl 4-(oxoethyl)piperidine-1-carboxylate that was used directly without further purification.

Synthesis routes and methods V

Procedure details

To a flask containing tert-butyl 4-(2 hydroxyethyl)piperidine-1-carboxylate (4.4 g, 19.2 mmol) in CH2Cl2 (20 mL) was added TEMPO (300 mg, 1.92 mmol) followed by iodobenzene diacetate (6.8 g, 21.1 mmol). The reaction was stirred 3 hours and then diluted with CH2Cl2 (100 mL). Saturated aqueous solution of Na2S2O3 (100 mL) was added and extracted with CH2Cl2 (3×50 mL). The combined organics were washed with saturated aqueous NaHCO3 (150 mL) and brine (150 mL), dried over Na2SO4, and concentrated in vacuo. The resulting residue was purified by silica gel chromatography (40-70% Et2O/pentanes) to provide the title compound, which was identical to the reported literature compound (see Sato et al. (2001) Heterocycle 54: 747). 13C NMR (75 MHz, CDCl3) δ 201.5, 154.7, 79.4, 50.3, 43.7, 31.9, 30.6, 28.4.